Cas no 1219948-69-2 (3-(4-Chloro-2-nitrophenoxy)azetidine)

• Product Name: 3-(4-Chloro-2-nitrophenoxy)azetidine
• CAS No: 1219948-69-2
• MF: C₉H₉ClN₂O₃
• MW: 228.63236117363
• MDL: MFCD13559906
• CID: 4687106
• PubChem ID: 53409306
• Update Time: 2025-05-19

3-(4-Chloro-2-nitrophenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-CHLORO-2-NITROPHENOXY)AZETIDINE
• 3-(4-Chloro-2-nitrophenoxy)azetidine

• MDL： MFCD13559906
• Inchi： 1S/C9H9ClN2O3/c10-6-1-2-9(8(3-6)12(13)14)15-7-4-11-5-7/h1-3,7,11H,4-5H2
• InChI Key： VCKGZIKKTZQBHV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])OC1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Topological Polar Surface Area: 67.1

Additional information on 3-(4-Chloro-2-nitrophenoxy)azetidine

Professional Introduction to Compound with CAS No. 1219948-69-2 and Product Name 3-(4-Chloro-2-nitrophenoxy)azetidine

The compound with the CAS number 1219948-69-2 and the product name 3-(4-Chloro-2-nitrophenoxy)azetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of 3-(4-Chloro-2-nitrophenoxy)azetidine incorporates a phenoxyl group linked to an azetidine ring, which is a key feature that contributes to its distinctive chemical behavior and biological activity.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those containing azetidine rings, due to their versatility and efficacy in various pharmacological applications. The presence of both chloro and nitro substituents in the aromatic ring enhances the reactivity and binding affinity of the compound, making it a promising candidate for further investigation. The 4-Chloro-2-nitrophenyl moiety is particularly noteworthy, as it has been shown to interact with biological targets in a manner that could lead to novel therapeutic effects.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular structures to improve pharmacokinetic properties and reduce side effects. The azetidine ring in 3-(4-Chloro-2-nitrophenoxy)azetidine offers a favorable balance between rigidity and flexibility, which is crucial for effective drug design. Studies have demonstrated that azetidine derivatives can exhibit significant activity against various diseases, including infectious disorders and inflammatory conditions. The structural features of this compound make it an attractive scaffold for developing new drugs that target specific biological pathways.

One of the most compelling aspects of 3-(4-Chloro-2-nitrophenoxy)azetidine is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The reactivity of the azetidine ring allows for further functionalization, enabling chemists to create a diverse array of derivatives with tailored properties. This flexibility is particularly valuable in drug discovery, where precise control over molecular structure is essential for achieving desired pharmacological outcomes.

Recent advancements in computational chemistry have facilitated the rapid screening of compounds like 3-(4-Chloro-2-nitrophenoxy)azetidine, allowing researchers to predict their biological activity with greater accuracy. These computational methods have been instrumental in identifying promising candidates for further experimental validation. The integration of experimental data with computational modeling has significantly accelerated the drug discovery process, making it possible to explore complex chemical spaces more efficiently.

The pharmacological profile of 3-(4-Chloro-2-nitrophenoxy)azetidine has been the subject of several preliminary studies. These investigations have revealed intriguing interactions with enzymes and receptors involved in disease pathogenesis. For instance, the compound has shown potential as an inhibitor of certain kinases, which are key targets in cancer therapy. Additionally, its ability to modulate inflammatory pathways suggests that it may have therapeutic applications in conditions such as arthritis and autoimmune diseases.

The synthesis of 3-(4-Chloro-2-nitrophenoxy)azetidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. The development of novel synthetic routes not only enhances the accessibility of this compound but also contributes to the broader field of organic chemistry by providing valuable insights into reaction mechanisms and methodologies.

In conclusion, 3-(4-Chloro-2-nitrophenoxy)azetidine represents a significant contribution to modern pharmaceutical chemistry. Its unique structural features, combined with its promising biological activity, make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.